Cas no 1784976-57-3 (Imidazo[1,2-a]pyridin-7-ol, 3-bromo-)

• Product Name: Imidazo[1,2-a]pyridin-7-ol, 3-bromo-
• CAS No: 1784976-57-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD22398122
• CID: 5171994
• Update Time: 2025-06-09

Imidazo[1,2-a]pyridin-7-ol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-7-ol, 3-bromo-
• 3-Bromo-imidazo[1,2-a]pyridin-7-ol

• MDL： MFCD22398122
• Inchi： 1S/C7H5BrN2O/c8-6-4-9-7-3-5(11)1-2-10(6)7/h1-4,11H
• InChI Key： YJFCXUCOMXIQMG-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)N1C=CC(O)=C2

Additional information on Imidazo[1,2-a]pyridin-7-ol, 3-bromo-

Imidazo[1,2-a]pyridin-7-ol, 3-bromo- (CAS No. 1784976-57-3): A Comprehensive Overview

Imidazo[1,2-a]pyridin-7-ol, 3-bromo- is a heterocyclic compound with significant potential in the field of pharmaceutical research and development. Its molecular structure, characterized by a fused imidazo[1,2-a]pyridine core and a brominated substituent at the 3-position, makes it a valuable scaffold for designing novel bioactive molecules. This compound, identified by its CAS number 1784976-57-3, has garnered attention due to its structural features and the diverse range of biological activities it exhibits.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the hydroxyl group at the 7-position and the bromine atom at the 3-position introduces specific functional handles that can be modified to enhance binding affinity and selectivity. These modifications are crucial for developing compounds with improved pharmacological properties.

Recent studies have highlighted the importance of Imidazo[1,2-a]pyridin-7-ol, 3-bromo- in drug discovery efforts. Researchers have demonstrated its utility as a precursor in synthesizing small molecules that exhibit potent activity against a variety of therapeutic targets. For instance, derivatives of this compound have shown promising results in inhibiting kinases and other enzymes involved in cancer progression. The bromine substituent at the 3-position serves as a versatile handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The hydroxyl group at the 7-position of the imidazo[1,2-a]pyridine core is another key feature that contributes to the compound's bioactivity. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can be further functionalized to introduce additional pharmacophores or improve solubility and metabolic stability.

In addition to its role as a scaffold for kinase inhibitors, Imidazo[1,2-a]pyridin-7-ol, 3-bromo- has been explored in other therapeutic areas. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating immune responses. The ability to fine-tune the structure of these derivatives allows for the development of compounds with specific mechanisms of action tailored to different diseases.

The synthesis of Imidazo[1,2-a]pyridin-7-ol, 3-bromo- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The introduction of the bromine atom at the 3-position typically involves halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed bromination.

The use of computational methods has also played a significant role in the design and optimization of derivatives based on Imidazo[1,2-a]pyridin-7-ol, 3-bromo-. Molecular modeling techniques allow researchers to predict binding modes and optimize molecular properties before conducting experimental synthesis. This approach has accelerated the discovery process and enabled the rapid identification of lead compounds with high potential for further development.

Evaluation of the pharmacological properties of Imidazo[1,2-a]pyridin-7-ol, 3-bromo- derivatives often involves both in vitro and in vivo studies. In vitro assays are used to assess binding affinity to biological targets such as enzymes and receptors. In vivo studies provide insights into the compound's efficacy and safety profiles in animal models. These studies are essential for determining whether a derivative is suitable for further development into a therapeutic agent.

The future prospects for Imidazo[1,2-a]pyridin-7-ol, 3-bromo- are promising, with ongoing research aimed at expanding its applications in drug discovery. Advances in synthetic chemistry and computational biology are expected to further enhance the efficiency and effectiveness of derivative design. Additionally, collaborations between academic institutions and pharmaceutical companies will likely drive innovation and accelerate the translation of laboratory findings into clinical applications.